Cas no 831169-56-3 (Butanoic acid, 4-piperidinylmethyl ester)

Butanoic acid, 4-piperidinylmethyl ester structure
831169-56-3 structure
Product Name:Butanoic acid, 4-piperidinylmethyl ester
CAS No:831169-56-3
MF:C10H19NO2
MW:185.26336312294
CID:678312
PubChem ID:71416392
Update Time:2025-04-19

Butanoic acid, 4-piperidinylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-piperidinylmethyl ester
    • piperidin-4-ylmethyl butanoate
    • DTXSID70835785
    • (Piperidin-4-yl)methyl butanoate
    • 831169-56-3
    • Inchi: 1S/C10H19NO2/c1-2-3-10(12)13-8-9-4-6-11-7-5-9/h9,11H,2-8H2,1H3
    • InChI Key: SIFZKUWPCAUHMU-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CC1CCNCC1

Computed Properties

  • Exact Mass: 185.141578849g/mol
  • Monoisotopic Mass: 185.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 38.3Ų
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